Cas no 91735-21-6 (4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-(4-methoxyphenyl)-)

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-(4-methoxyphenyl)- structure
91735-21-6 structure
Product Name:4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-(4-methoxyphenyl)-
CAS No:91735-21-6
MF:C17H14O5
MW:298.290065288544
CID:4317943
Update Time:2025-04-01

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-(4-methoxyphenyl)-
    • Inchi: 1S/C17H14O5/c1-20-11-8-6-10(7-9-11)16-15(19)14(18)12-4-3-5-13(21-2)17(12)22-16/h3-9,19H,1-2H3
    • InChI Key: ANWWZHWLHOMZJK-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(OC)C=C2)OC2=C(OC)C=CC=C2C(=O)C=1O

Experimental Properties

  • Density: 1.342±0.06 g/cm3(Predicted)
  • Melting Point: 213-214 °C(Solv: methanol (67-56-1))
  • Boiling Point: 478.1±45.0 °C(Predicted)
  • pka: 8.69±0.20(Predicted)

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-(4-methoxyphenyl)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium superoxide Solvents: Dimethyl sulfoxide
Reference
Reaction of potassium superoxide with 3-nitro-2-phenyl-2H-1-benzopyrans and their dihydro derivatives
Rao, Takkellapati Sudhakar; et al, Heterocycles, 1987, 26(8), 2117-24

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-(4-methoxyphenyl)- Raw materials

4H-1-Benzopyran-4-one, 3-hydroxy-8-methoxy-2-(4-methoxyphenyl)- Preparation Products

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